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Compound of Interest

Compound Name: G907

Cat. No.: B1654381 Get Quote

An In-depth Technical Guide to G907 Epoxy Adhesives

This technical guide provides a comprehensive overview of the G907 series of epoxy

adhesives, with a focus on the G907-21, G907-24, and G907-25 variants. It is intended for

researchers, scientists, and drug development professionals who require detailed technical

specifications and procedural insights for the application of these adhesives.

Quantitative Data Summary
The following tables summarize the key physical, mechanical, thermal, and processing

properties of the G907 epoxy adhesive variants.

Table 1: Physical Properties
Property G907-21 G907-24 G907-25

Specific Gravity (g/cc) 1.26 1.20 1.20

Solids Content (%) 100 100 Not Specified

Viscosity (cP) 100,000 12,000 200

Color Milky White Transparent Transparent

Table 2: Mechanical Properties
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Property G907-21 G907-24 G907-25

Hardness (Shore D) 90 88 80

Shear Strength (MPa) 20.7 Not Specified 27.6

Table 3: Thermal Properties
Property G907-21 G907-24 G907-25

Maximum Service

Temperature, Air (°C)
135 130 110

Minimum Service

Temperature, Air (°C)
-55 -55 -65

Glass Transition

Temp, Tg (°C)
110 Not Specified Not Specified

Table 4: Processing Properties
Property G907-21 G907-24 G907-25

Cure Time @ 25°C

(min)
1440 1440 1440

Cure Time @ 65°C

(min)
240 240 60 - 120

Pot Life (min) 30 20 120

Mix Ratio by Weight

(Resin/Hardener)
100/22 100/25 100/30

Experimental Protocols
The following are the standard methodologies used to determine the key properties of the

G907 epoxy adhesives.

Hardness, Shore D
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The Shore D hardness is determined using a durometer according to the ASTM D2240

standard.[1][2][3][4][5] This test method measures the indentation hardness of substances by

pressing a standardized indenter into the material under a specified force. The depth of

indentation is inversely related to the hardness. For Shore D, a sharper indenter and a higher

spring force are used compared to Shore A, making it suitable for harder materials like epoxy

adhesives.

Shear Strength
The shear strength of the adhesive is typically measured using a lap shear test as outlined in

ASTM D1002.[6][7][8][9] In this test, two adherends (often metal strips) are bonded together

with the adhesive, creating a single lap joint. The assembly is then pulled in a tensile testing

machine until the bond fails. The shear strength is calculated by dividing the maximum load by

the bonded area.

Maximum and Minimum Service Temperature
The service temperature range is determined by assessing the temperature at which the

adhesive's mechanical properties degrade significantly. The Maximum Service Temperature

can be evaluated using methods like ASTM D648, which determines the Deflection

Temperature Under Load (HDT).[6][10][11] This test measures the temperature at which a

standard test bar deflects by a specified amount under a given load. The Minimum Service

Temperature is often determined by testing the adhesive's strength at sub-zero temperatures,

as described in standards like ASTM D2557, which covers the tensile-shear strength of

adhesives at temperatures down to -267.8°C.[1][12]

Glass Transition Temperature (Tg)
The Glass Transition Temperature (Tg) is a key thermal property that indicates the temperature

at which the epoxy transitions from a rigid, glassy state to a more flexible, rubbery state. It is

commonly determined using Differential Scanning Calorimetry (DSC), following procedures

similar to those in ASTM E1356 or ISO 11357-2.[13][14][15][16] DSC measures the difference

in heat flow between the sample and a reference as a function of temperature. The Tg is

observed as a step change in the heat flow curve.

Pot Life
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The pot life, or working life, of the mixed epoxy system is determined according to ASTM

D2471.[17] This standard test method measures the gel time of a reacting thermosetting resin.

It involves mixing the resin and hardener and monitoring the time it takes for the mixture to

reach a defined point of viscosity increase or solidification.
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Caption: General workflow for the preparation, mixing, and application of G907 epoxy

adhesive.

Temperature Influence on Epoxy Cure Time
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Caption: Logical relationship between curing temperature and other key properties of epoxy

adhesives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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